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Compound of Interest

Compound Name: Pigment red 112

Cat. No.: B035991 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Naphthol AS-D, a prominent member of the Naphthol AS series, serves as a crucial coupling

component in the synthesis of azoic dyes and pigments. Its chemical structure allows for the

formation of vibrant and durable colors, particularly in the red spectrum, upon reaction with

diazonium salts. This technical guide provides an in-depth analysis of the molecular properties,

synthesis, and key data associated with Naphthol AS-D, tailored for professionals in research

and development.

Molecular and Physicochemical Properties
The fundamental identity of Naphthol AS-D is defined by its molecular formula, C₁₈H₁₅NO₂.[1]

[2] Its chemical name is 3-Hydroxy-N-(2-methylphenyl)-2-naphthamide.[2] A summary of its key

quantitative properties is presented in the table below, offering a consolidated view for easy

reference and comparison.
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Property Value References

CAS Number 135-61-5 [1][2]

Molecular Weight 277.32 g/mol [1][3]

Melting Point 195 - 198 °C [1][4]

Appearance
Beige to light brown or

creamish powder
[1][2][5]

Purity ≥ 97% [2]

Solubility

Insoluble in water; Soluble in

alkaline solutions, DMSO, and

chloroform.

[1][2][4][5]

Moisture Content < 0.15 % [1]

Synthesis of Naphthol AS-D
The primary industrial synthesis of Naphthol AS-D involves the condensation reaction between

3-hydroxy-2-naphthoic acid and o-toluidine (2-methylaniline). This reaction typically requires a

dehydrating agent or catalyst to facilitate the formation of the amide linkage.

Synthesis Pathway
The logical flow of the synthesis of Naphthol AS-D is depicted in the diagram below.
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Caption: Synthesis pathway of Naphthol AS-D.

Experimental Protocol: Synthesis via Condensation
Reaction
The following is a representative experimental protocol for the synthesis of Naphthol AS-D,

based on established chemical principles.

Materials:

3-hydroxy-2-naphthoic acid

o-toluidine

Phosphorus trichloride (or another suitable condensing agent)
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An inert, high-boiling solvent (e.g., xylene or toluene)

Sodium carbonate solution

Hydrochloric acid

Procedure:

Reaction Setup: In a reaction vessel equipped with a stirrer, condenser, and dropping funnel,

a solution of 3-hydroxy-2-naphthoic acid in an inert solvent such as xylene is prepared.

Addition of Condensing Agent: A condensing agent, for instance, phosphorus trichloride, is

cautiously added to the reaction mixture.

Addition of Amine: o-toluidine is then added dropwise to the mixture.

Heating and Reflux: The reaction mixture is heated to reflux for several hours to ensure the

completion of the condensation reaction. The progress of the reaction can be monitored by

thin-layer chromatography.

Work-up: After the reaction is complete, the mixture is cooled. The product is then

precipitated by the addition of a sodium carbonate solution.

Purification: The crude product is filtered, washed with water, and then with a dilute

hydrochloric acid solution to remove any unreacted amine. Further purification can be

achieved by recrystallization from a suitable solvent like xylene to yield the final Naphthol

AS-D pigment.[5]

Applications in Research and Industry
Naphthol AS-D is a vital intermediate in the manufacturing of a wide range of organic pigments

and dyes.[5][6] These pigments are valued for their excellent fastness properties, making them

suitable for applications in textiles for dyeing cotton, viscose, and silk, as well as in printing inks

and coatings.[2][5] In a research context, derivatives of Naphthol AS-D, such as Naphthol AS-D

chloroacetate, are utilized as fluorogenic substrates for esterases, finding applications in

histochemistry and cytochemistry.[4]

The workflow for the application of Naphthol AS-D in azoic dyeing is illustrated below.
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Caption: Azoic dyeing process using Naphthol AS-D.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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